Cas no 1261760-71-7 (4'-Chloro-3'-(difluoromethyl)propiophenone)

• Product Name: 4'-Chloro-3'-(difluoromethyl)propiophenone
• CAS No: 1261760-71-7
• MF: C₁₀H₉ClF₂O
• MW: 218.627669095993
• CID: 4985945
• Update Time: 2025-10-24

4'-Chloro-3'-(difluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 4'-Chloro-3'-(difluoromethyl)propiophenone
• CCC(=O)C1=CC(C(F)F)=C(Cl)C=C1

• Inchi： 1S/C10H9ClF2O/c1-2-9(14)6-3-4-8(11)7(5-6)10(12)13/h3-5,10H,2H2,1H3
• InChI Key： BPZRZLGIVWIQQS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(CC)=O)=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1

Additional information on 4'-Chloro-3'-(difluoromethyl)propiophenone

4'-Chloro-3'-(difluoromethyl)propiophenone: A Comprehensive Overview

The compound 4'-Chloro-3'-(difluoromethyl)propiophenone (CAS No. 1261760-71-7) is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of propiophenones, which are derivatives of acetophenone with an additional methyl group. The presence of a chlorine atom at the 4' position and a difluoromethyl group at the 3' position introduces interesting electronic and steric effects, making it a valuable compound in various fields of chemistry and materials science.

Recent studies have highlighted the importance of 4'-Chloro-3'-(difluoromethyl)propiophenone in the development of advanced materials, particularly in the realm of organic electronics. Researchers have explored its potential as a building block for constructing functional polymers and small molecules for applications in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The fluorinated substituent enhances the molecule's stability under thermal and photochemical conditions, making it suitable for high-performance devices.

The synthesis of 4'-Chloro-3'-(difluoromethyl)propiophenone involves a multi-step process that typically includes nucleophilic aromatic substitution and subsequent fluorination. The introduction of the difluoromethyl group is achieved through innovative methodologies, such as the use of fluorinated reagents under catalytic conditions. These methods have been optimized to ensure high yields and purity, which are critical for its application in cutting-edge research.

One of the most intriguing aspects of this compound is its ability to act as a precursor for bioactive molecules. Recent investigations have demonstrated that derivatives of 4'-Chloro-3'-(difluoromethyl)propiophenone exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that it could serve as a lead compound in drug discovery programs targeting chronic diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its chemical significance, 4'-Chloro-3'-(difluoromethyl)propiophenone has gained attention for its role in environmental chemistry. Studies have shown that this compound can be utilized as a stabilizer in polymer matrices, reducing their degradation under UV exposure. This property makes it a promising candidate for eco-friendly materials that require long-term durability.

The electronic properties of 4'-Chloro-3'-(difluoromethyl)propiophenone have also been extensively studied using computational chemistry techniques. These studies reveal that the molecule exhibits unique charge transport characteristics, which are essential for its application in electronic devices. The presence of electron-withdrawing groups like chlorine and difluoromethyl enhances its ability to act as an electron-deficient moiety, facilitating efficient charge separation in organic semiconductors.

Furthermore, recent advancements in green chemistry have led to the exploration of sustainable synthesis routes for 4'-Chloro-3'-(difluoromethyl)propiophenone. Researchers are focusing on developing catalysts that can facilitate the reaction under mild conditions, reducing energy consumption and waste generation. These efforts align with global initiatives to promote environmentally friendly chemical processes.

In conclusion, 4'-Chloro-3'-(difluoromethyl)propiophenone (CAS No. 1261760-71-7) is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in the development of next-generation materials and therapies. As research continues to uncover new possibilities for this compound, its role in shaping future technologies will undoubtedly grow.